N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea
Overview
Description
N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea, also known as EFU-2, is a synthetic compound that belongs to the class of urea derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, antifungal agent, and anti-inflammatory agent. N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has also been investigated for its ability to inhibit the activity of protein kinase CK2, which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis.
Mechanism of Action
The mechanism of action of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea is not fully understood. However, studies have suggested that N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea may exert its pharmacological effects by inhibiting the activity of protein kinase CK2. This inhibition may lead to the downregulation of various signaling pathways involved in cell growth and survival, ultimately resulting in the inhibition of cancer cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects
N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has been shown to have several biochemical and physiological effects. Studies have demonstrated that N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea can inhibit the growth of cancer cells and induce apoptosis in vitro. N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has also been shown to have antifungal activity against Candida albicans. Additionally, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has been reported to exhibit anti-inflammatory activity in a mouse model of acute lung injury.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has also been shown to have low toxicity in vitro and in vivo. However, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has some limitations for lab experiments. It is not water-soluble, which can make it challenging to use in certain assays. Additionally, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has limited stability in solution, which can affect its activity over time.
Future Directions
There are several future directions for the study of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea. One potential direction is to investigate its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to elucidate the mechanism of action of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea and to identify its cellular targets. Additionally, the development of more water-soluble derivatives of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea may improve its utility in certain assays. Overall, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has shown significant potential as a lead compound for the development of novel therapeutic agents.
properties
IUPAC Name |
1-(4-chloro-2-fluorophenyl)-3-(6-ethoxy-1,3-benzothiazol-2-yl)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFN3O2S/c1-2-23-10-4-6-13-14(8-10)24-16(20-13)21-15(22)19-12-5-3-9(17)7-11(12)18/h3-8H,2H2,1H3,(H2,19,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADJGECLZLYVTAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chloro-2-fluorophenyl)-3-(6-ethoxy-1,3-benzothiazol-2-yl)urea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.